Cas no 56291-34-0 (2-Thiophenecarboxylic acid, tetrahydro-5,5-dimethyl-3-oxo-, ethyl ester)

• Product Name: 2-Thiophenecarboxylic acid, tetrahydro-5,5-dimethyl-3-oxo-, ethyl ester
• CAS No: 56291-34-0
• MF: C₉H₁₄O₃S
• MW: 202.270661830902
• CID: 349291
• PubChem ID: 12716257
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, tetrahydro-5,5-dimethyl-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, tetrahydro-5,5-dimethyl-3-oxo-, ethyl ester
• ethyl 5,5-dimethyl-3-oxothiolane-2-carboxylate
• 56291-34-0
• ethyl 5,5-dimethyl-3-oxotetrahydrothiophene-2-carboxylate
• DTXSID90507831
• DVSXBIBNHUXLRW-UHFFFAOYSA-N
• SCHEMBL11792474
• Ethyl 5,5-dimethyl-3-oxo-tetrahydrothiophene-2-carboxylate

• Inchi： 1S/C9H14O3S/c1-4-12-8(11)7-6(10)5-9(2,3)13-7/h7H,4-5H2,1-3H3
• InChI Key： DVSXBIBNHUXLRW-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)C(CC1(C)C)=O

Computed Properties

• Exact Mass: 202.06642
• Monoisotopic Mass: 202.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• PSA: 43.37